Cas no 203395-78-2 (5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity))
5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity) Chemical and Physical Properties
Names and Identifiers
-
- Aripiprazole Impurity 19
- 8-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one
- 2(1H)-Quinolinone, 5-[4-[4-(2,3-dichlorophenyl)-1-piperazinyl]butoxy]-3,4-dihydro-
- 5-?[4-?[4-?(2,?3-?Dichlorophenyl)?-?1-?piperazinyl]?butoxy]?-?3,?4-?dihydro-2(1H)?-?quinolinone (Aripiprazole Impurity)
- 1-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)
- 5-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)
- Aripiprazole impurities1769
- 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity)
- 5-(4-(4-(2,3-Dichlorophenyl)piperazin-1-yl)butoxy)-3,4-dihydroquinolin-2(1H)-one
- 203395-78-2
- AriprazoleIsomerimpurity
- CHEMBL160708
-
- Inchi: 1S/C23H27Cl2N3O2/c24-18-5-3-7-20(23(18)25)28-14-12-27(13-15-28)11-1-2-16-30-21-8-4-6-19-17(21)9-10-22(29)26-19/h3-8H,1-2,9-16H2,(H,26,29)
- InChI Key: IJUWKLVEAYGXDI-UHFFFAOYSA-N
- SMILES: N1C2=C(C(OCCCCN3CCN(C4=CC=CC(Cl)=C4Cl)CC3)=CC=C2)CCC1=O
Computed Properties
- Exact Mass: 447.1480325g/mol
- Monoisotopic Mass: 447.1480325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474443-5mg |
5-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy]-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity) |
203395-78-2 | 5mg |
$362.00 | 2023-05-18 | ||
| TRC | D474443-50mg |
5-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy]-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity) |
203395-78-2 | 50mg |
$2870.00 | 2023-05-18 |
5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity) Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity)
Introduction to 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (CAS No. 203395-78-2) as an Impurity in Aripiprazole
5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone, identified by its CAS number 203395-78-2, is a significant impurity in the synthesis and formulation of Aripiprazole, a widely prescribed atypical antipsychotic medication. This compound belongs to the quinolinone class and features a complex structural framework that includes a piperazine moiety and a 2,3-dichlorophenyl substituent. The presence of such impurities in pharmaceutical products necessitates rigorous quality control and analytical methodologies to ensure the safety and efficacy of the final drug product.
The structural complexity of 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone makes it a challenging compound to analyze and quantify accurately. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are employed in pharmaceutical quality control laboratories to detect and quantify this impurity. The detection limits for this compound are typically set at very low concentrations to comply with regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).
In recent years, there has been growing interest in the pharmacological properties of quinolinone derivatives due to their potential therapeutic applications. Research has demonstrated that compounds within this class can exhibit diverse biological activities, including antipsychotic, anti-inflammatory, and antimicrobial effects. The piperazine moiety in 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone is particularly noteworthy, as it is known to enhance binding affinity to certain neurotransmitter receptors. This structural feature has been exploited in the development of novel psychoactive agents designed to modulate central nervous system activity.
The synthesis of Aripiprazole involves multiple steps, each of which can potentially generate side products or impurities. One of the key challenges in pharmaceutical manufacturing is the control of these by-products to ensure that they do not accumulate to levels that could compromise the safety or efficacy of the drug. The identification and quantification of impurities like 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone are critical components of process analytical technology (PAT) strategies used in modern pharmaceutical production.
Recent studies have highlighted the importance of impurity profiling in drug development. Impurities not only pose regulatory challenges but also provide valuable insights into the chemical pathways involved in drug synthesis. By understanding the formation mechanisms of specific impurities, chemists can optimize synthetic routes to minimize their occurrence. For instance, modifications in reaction conditions or the use of alternative starting materials may reduce the formation of problematic by-products.
The impact of impurities on patient safety has been a topic of extensive research. Regulatory agencies require comprehensive impurity profiles for new drug applications, including data on potential toxicological effects. While most impurities present in pharmaceuticals are present at very low levels and are considered harmless, there is always a need for caution when introducing new chemical entities into clinical use. Advanced computational methods, such as molecular docking and quantitative structure activity relationship (QSAR) modeling, are increasingly used to predict the toxicological properties of impurities before they are synthesized.
The role of analytical chemistry in ensuring pharmaceutical quality cannot be overstated. Modern analytical techniques have become more sophisticated over time, allowing for higher precision and sensitivity in impurity detection. Techniques such as ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) offer unprecedented resolution and detection capabilities for complex mixtures found in pharmaceutical formulations.
In conclusion, 5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (CAS No. 203395-78-2) is a significant impurity in Aripiprazole production that requires careful monitoring throughout the manufacturing process. Advances in analytical chemistry and pharmacological research continue to enhance our understanding of this compound's role in drug development and patient safety. As regulatory standards evolve, so too must our methodologies for detecting and controlling impurities to ensure that pharmaceutical products remain safe and effective for public use.
203395-78-2 (5-4-4-(2,3-Dichlorophenyl)-1-piperazinylbutoxy-3,4-dihydro-2(1H)-quinolinone (Aripiprazole Impurity)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)